Cas no 2158302-02-2 (benzyl (2S)-2-(cyanomethyl)piperazine-1-carboxylate;hydrochloride)
2158302-02-2 structure
Product name:benzyl (2S)-2-(cyanomethyl)piperazine-1-carboxylate;hydrochloride
CAS No:2158302-02-2
MF:C14H18ClN3O2
MW:295.764622211456
MDL:MFCD31803047
CID:5058292
PubChem ID:140851511
benzyl (2S)-2-(cyanomethyl)piperazine-1-carboxylate;hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- Benzyl (S)-2-(cyanomethyl)piperazine-1-carboxylate hydrochloride
- (S)-Benzyl 2-(cyanomethyl)piperazine-1-carboxylate hydrochloride
- benzyl (2S)-2-(cyanomethyl)piperazine-1-carboxylate;hydrochloride
- 2158302-02-2
- BenZyl (2S)-2-(cyanomethyl)piperaZine-1-carboxylate hydrochloride
- SCHEMBL23044810
- D95521
- CS-0120712
- MFCD31803047
- WS-02771
- (2S)-1-Cbz-2-(cyanomethyl)piperazine HCl
-
- MDL： MFCD31803047
- Inchi： 1S/C14H17N3O2.ClH/c15-7-6-13-10-16-8-9-17(13)14(18)19-11-12-4-2-1-3-5-12;/h1-5,13,16H,6,8-11H2;1H/t13-;/m0./s1
- InChI Key： ZGVOKAJRQLORSV-ZOWNYOTGSA-N
- SMILES： Cl.O(CC1C=CC=CC=1)C(N1CCNC[C@@H]1CC#N)=O
Computed Properties
- Exact Mass: 295.1087545g/mol
- Monoisotopic Mass: 295.1087545g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 20
- Rotatable Bond Count: 4
- Complexity: 344
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 65.4
benzyl (2S)-2-(cyanomethyl)piperazine-1-carboxylate;hydrochloride Pricemore >>
| Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | Y1015506-1g |
(S)-benzyl 2-(cyanomethyl)piperazine-1-carboxylate hydrochloride |
2158302-02-2 | 95% | 1g |
$70 | 2024-06-05 | |
| Chemenu | CM336030-250mg |
Benzyl (S)-2-(cyanomethyl)piperazine-1-carboxylate hydrochloride |
2158302-02-2 | 95%+ | 250mg |
$786 | 2022-09-01 | |
| eNovation Chemicals LLC | Y1015506-100mg |
(S)-benzyl 2-(cyanomethyl)piperazine-1-carboxylate hydrochloride |
2158302-02-2 | 95% | 100mg |
$135 | 2023-09-04 | |
| eNovation Chemicals LLC | Y1015506-250mg |
(S)-benzyl 2-(cyanomethyl)piperazine-1-carboxylate hydrochloride |
2158302-02-2 | 95% | 250mg |
$200 | 2023-09-04 | |
| eNovation Chemicals LLC | Y1015506-10g |
(S)-benzyl 2-(cyanomethyl)piperazine-1-carboxylate hydrochloride |
2158302-02-2 | 95% | 10g |
$2515 | 2023-05-17 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PB96137-1-1G |
benzyl (2S)-2-(cyanomethyl)piperazine-1-carboxylate;hydrochloride |
2158302-02-2 | 97% | 1g |
￥ 1,914.00 | 2023-03-17 | |
| eNovation Chemicals LLC | Y1101509-1G |
benzyl (2S)-2-(cyanomethyl)piperazine-1-carboxylate;hydrochloride |
2158302-02-2 | 97% | 1g |
$310 | 2023-09-03 | |
| Chemenu | CM336030-100mg |
Benzyl (S)-2-(cyanomethyl)piperazine-1-carboxylate hydrochloride |
2158302-02-2 | 95%+ | 100mg |
$529 | 2022-09-01 | |
| eNovation Chemicals LLC | Y1101509-250mg |
benzyl (2S)-2-(cyanomethyl)piperazine-1-carboxylate;hydrochloride |
2158302-02-2 | 97% | 250mg |
$125 | 2023-09-03 | |
| eNovation Chemicals LLC | Y1101509-25g |
benzyl (2S)-2-(cyanomethyl)piperazine-1-carboxylate;hydrochloride |
2158302-02-2 | 97% | 25g |
$295 | 2025-02-20 |
benzyl (2S)-2-(cyanomethyl)piperazine-1-carboxylate;hydrochloride Related Literature
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Chao Liu,Quanxiang Li,Weimin Kang,Weiwei Lei,Xungai Wang,Chunxiang Lu,Minoo Naebe J. Mater. Chem. A, 2022,10, 10-49
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Paula Alvarez-Bercedo,Andrew D. Bond,Robert Haigh,Alexander D. Hopkins,Gavin T. Lawson,Mary McPartlin,David Moncrieff,Marta E. Gonzalez Mosquera,Jeremy M. Rawson,Anthony D. Woods,Dominic S. Wright Chem. Commun., 2003, 1288-1289
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Xiao-Hui Guan,Liu Yang,Xin Guan,Guang-Sheng Wang RSC Adv., 2015,5, 36185-36191
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N. D. Vinh,N. V. Dang,T. T. Trang,H. T. Van,T. T. Thao,L. T. Hue,P. T. Tho RSC Adv., 2020,10, 11957-11965
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Ryoji Kusaka,Yoshiya Inokuchi,Takayuki Ebata Phys. Chem. Chem. Phys., 2009,11, 9132-9140
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:2158302-02-2)benzyl (2S)-2-(cyanomethyl)piperazine-1-carboxylate;hydrochloride
Purity:99%/99%/99%/99%
Quantity:25.0g/50.0g/100.0g/250.0g
Price ($):193.0/333.0/534.0/1174.0